molecular formula C25H31N7O6S B1217847 Supristol CAS No. 57197-43-0

Supristol

Cat. No. B1217847
CAS RN: 57197-43-0
M. Wt: 557.6 g/mol
InChI Key: QSCDJPXGCZNSNJ-UHFFFAOYSA-N
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Description

Supristol, also known as Supristol, is a useful research compound. Its molecular formula is C25H31N7O6S and its molecular weight is 557.6 g/mol. The purity is usually 95%.
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properties

CAS RN

57197-43-0

Product Name

Supristol

Molecular Formula

C25H31N7O6S

Molecular Weight

557.6 g/mol

IUPAC Name

4-amino-N-(4,5-dimethyl-1,3-oxazol-2-yl)benzenesulfonamide;5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine

InChI

InChI=1S/C14H18N4O3.C11H13N3O3S/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15;1-7-8(2)17-11(13-7)14-18(15,16)10-5-3-9(12)4-6-10/h5-7H,4H2,1-3H3,(H4,15,16,17,18);3-6H,12H2,1-2H3,(H,13,14)

InChI Key

QSCDJPXGCZNSNJ-UHFFFAOYSA-N

SMILES

CC1=C(OC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N)C.COC1=CC(=CC(=C1OC)OC)CC2=CN=C(N=C2N)N

Canonical SMILES

CC1=C(OC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N)C.COC1=CC(=CC(=C1OC)OC)CC2=CN=C(N=C2N)N

Other CAS RN

57197-43-0

synonyms

CN 3123
CN-3123
co-trifamole
cotrifamol
cotrifamole
sulfamoxole - trimethoprim
sulfamoxole, trimethoprim drug combination
Supristol

Origin of Product

United States

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